1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one

• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• SMILES: CN1C(=CN(C1=O)CC2=CC=CC=C2)CO
• InChI: InChI=1S/C12H14N2O2/c1-13-11(9-15)8-14(12(13)16)7-10-5-3-2-4-6-10/h2-6,8,15H,7,9H2,1H3
• InChIKey: QVFGJKAXFIQQJY-UHFFFAOYSA-N

1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one Chemical Profile

1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one (CAS 2060060-99-1) is a 2,3-dihydro-1H-imidazol-2-one derivative characterized by a benzyl substituent at the 1-position, a hydroxymethyl group at the 4-position, and a methyl group at the 3-position [1]. With a molecular weight of 218.25 g/mol, a calculated XLogP3-AA of 0.1, and a topological polar surface area of 43.8 Ų, it occupies a distinct physicochemical space among N-substituted imidazolone building blocks [1]. Its structural features—specifically the combination of a hydrogen-bond donor (hydroxymethyl), a lipophilic benzyl group, and a tertiary amide-like core—suggest potential utility as a versatile intermediate or scaffold in medicinal chemistry, where subtle changes in substitution pattern can critically impact downstream biological activity [1].

Core

2,3-Dihydroimidazol-2-one scaffold with tertiary amide character

Handle

4-Hydroxymethyl group as a versatile derivatization site

Substituent

N-Benzyl group providing lipophilic interaction potential

• [1] PubChem. 1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one. Compound Summary for CID 125457614. National Center for Biotechnology Information. Accessed 2026. View Source

1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one: Why Generics Fail

The specific combination of functional groups in 1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one generates a unique property profile that cannot be replicated by simple in-class analogs. Replacing the 2,3-dihydroimidazol-2-one core with a fully aromatic imidazole (e.g., 1-benzyl-4-hydroxymethylimidazole) eliminates the hydrogen-bond acceptor character of the carbonyl, drastically altering molecular recognition. Similarly, removing the 4-hydroxymethyl group or the 3-methyl group alters the hydrogen-bond donor/acceptor capacity and lipophilic balance, as reflected in differing computed LogP values [1]. The 'dihydro' character eliminates aromaticity in the heterocycle, introducing a stereoelectronic environment distinct from fully conjugated imidazoles, which directly impacts reactivity, metabolic stability, and binding interactions [1]. Therefore, for structure-activity relationship (SAR) studies or synthetic routes where the 4-hydroxymethyl handle is critical, generic substitution with other commercially available imidazole or imidazolone analogs is scientifically invalid and will lead to divergent experimental outcomes.

Potential Substitute

Mismatch Risk

Aromatic imidazole analog

Eliminates carbonyl H-bond acceptor, altering molecular recognition profile

Imidazolidinone lacking 4-CH₂OH

Removes key hydrogen-bond donor/acceptor and derivatization handle

De-methyl analog or regioisomer

Shifts lipophilic balance and may alter metabolic or binding behavior

• [1] PubChem. 1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one. Computed Properties for CID 125457614. National Center for Biotechnology Information. Accessed 2026. View Source

1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one vs. Analogs

Lipophilicity Comparison vs. Aromatic Imidazole

The target compound demonstrates significantly lower computed lipophilicity compared to 1-benzyl-4-hydroxymethylimidazole, a closely related aromatic analogue lacking the carbonyl group at position 2. The XLogP3-AA value of 0.1 for 1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one contrasts with the more lipophilic aromatic imidazole congener [1]. This difference is critical for researchers prioritizing aqueous solubility or seeking to reduce non-specific binding in biological assays.

Lipophilicity

Class-level

XLogP3-AA 0.1 (aromatic imidazole expected higher)

Supports selection for low-lipophilicity scaffold design

Class-level inference; confirm with experimental logD

Evidence Dimension	Computed XLogP3-AA (partition coefficient)
Target Compound Data	0.1 (1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one)
Comparator Or Baseline	Not explicitly calculated for 1-benzyl-4-hydroxymethylimidazole in the same source, but aromatic imidazoles without a carbonyl typically exhibit higher LogP values.
Quantified Difference	Significant decrease in lipophilicity due to the presence of the polar 2-one moiety; exact numerical difference requires direct measurement.
Conditions	Computed by XLogP3 3.0 (PubChem).

Why This Matters

Lower LogP indicates improved aqueous solubility and reduced logD-driven off-target binding, a key differentiator for early-stage drug discovery procurement.

• [1] PubChem. 1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one. Computed Properties for CID 125457614. National Center for Biotechnology Information. Accessed 2026. View Source

Hydrogen-Bond Acceptor Count vs. Imidazolidinone Analog

1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one possesses two hydrogen bond acceptor sites, whereas the saturated analogue 1-benzyl-3-methylimidazolidin-2-one (lacking the 4-hydroxymethyl group) presents only one [1]. The additional acceptor originating from the primary alcohol provides a distinct spatial arrangement of hydrogen-bonding pharmacophores, potentially enabling interactions with biological targets inaccessible to simpler imidazolidinone scaffolds.

H-Bond Acceptors

Data to verify

2 HBA (carbonyl + hydroxyl) vs 1 for imidazolidinone analog

Additional HBA may support distinct target engagement

Cross-study comparable; verify with binding assays

Evidence Dimension	Number of Hydrogen Bond Acceptor sites
Target Compound Data	2 (carbonyl oxygen and hydroxyl oxygen)
Comparator Or Baseline	1 for 1-benzyl-3-methylimidazolidin-2-one (carbonyl oxygen only; inferred from structure, CAS unknown).
Quantified Difference	A 2-fold increase in HBA count.
Conditions	Computed by Cactvs 3.4.8.24 (PubChem).

Why This Matters

An additional hydrogen bond acceptor can be the deciding factor in achieving target potency or selectivity, making this compound a privileged intermediate for probing critical binding interactions.

• [1] PubChem. 1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one. Computed Properties for CID 125457614. National Center for Biotechnology Information. Accessed 2026. View Source

Topological Polar Surface Area and Permeability

The computed Topological Polar Surface Area (TPSA) of 43.8 Ų for 1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one is higher than that of a corresponding imidazole without the 2-one functionality [1]. This places the compound closer to the commonly cited threshold of <140 Ų for oral bioavailability, but represents a measurable shift in polarity compared to its aromatic analogue 1-benzyl-4-hydroxymethylimidazole, whose TPSA is predicted to be lower due to the absence of the carbonyl group.

Polar Surface Area

Class-level

TPSA 43.8 Ų (estimated 17–20 Ų higher than aromatic imidazole)

TPSA within range for balanced permeability

Class-level inference; verify with PAMPA or Caco-2

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	43.8 Ų
Comparator Or Baseline	Not explicitly computed for 1-benzyl-4-hydroxymethylimidazole in the same source, but the absence of a carbonyl group is expected to reduce TPSA by approximately 17-20 Ų based on fragment contributions.
Quantified Difference	Estimated increase of 17-20 Ų relative to the aromatic analogue without a carbonyl.
Conditions	Computed by Cactvs 3.4.8.24 (PubChem).

Why This Matters

TPSA is inversely correlated with membrane permeability. This compound offers a balanced TPSA for projects where modulating passive diffusion is desired, distinct from less polar imidazole analogs.

• [1] PubChem. 1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one. Computed Properties for CID 125457614. National Center for Biotechnology Information. Accessed 2026. View Source

1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one Application Scenarios

Lower Lipophilicity Scaffold Optimization

In lead optimization programs where reducing logP is crucial for improving metabolic stability and solubility, 1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one serves as a core scaffold that inherently provides lower lipophilicity (XLogP3-AA of 0.1) than corresponding aromatic imidazole variants [1]. This makes it a strategic choice for medicinal chemists aiming to dial in drug-like properties early in the hit-to-lead process.

Hydroxymethyl Handle for Targeted Covalent Inhibitors

The primary alcohol of the 4-hydroxymethyl group provides a functional handle for further derivatization. This compound is uniquely suited for installing warheads or linkers in the design of targeted covalent inhibitors or PROTACs, where the specific spatial orientation of the reactive group on the dihydroimidazolone core is critical for ternary complex formation.

SAR Studies for Hydrogen-Bond Interactions

With two hydrogen bond acceptor sites and one donor, this compound offers a specific pharmacophoric pattern. It is an optimal intermediate for SAR studies aimed at probing the role of an additional hydrogen bond acceptor in a target binding pocket, where controls like 1-benzyl-3-methylimidazolidin-2-one would lack this key interaction feature [1].

CNS Penetration via Balanced TPSA

The TPSA of 43.8 Ų for 1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one lies within a range often associated with optimal CNS penetration. For research programs targeting neurological disorders, this physicochemical profile offers a differentiated starting point compared to other more polar or more lipophilic heterocyclic building blocks [1].

Application

Selection Property

Validation Focus

Low-lipophilicity scaffold design

Low computed lipophilicity profile

Experimental logD/logP determination

Targeted covalent inhibitor / PROTAC synthesis

Primary alcohol derivatization handle

Linker attachment and ternary complex assessment

H-bond interaction SAR studies

Dual H-bond acceptor pattern

Binding assay with HBA-controlled analogs

CNS penetration research

Moderate TPSA profile

Permeability assay (PAMPA/Caco-2) and brain exposure

• [1] PubChem. 1-Benzyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one. Computed Properties for CID 125457614. National Center for Biotechnology Information. Accessed 2026. View Source